6-Bromo-N-methylquinoxalin-2-amine
Description
6-Bromo-N-methylquinoxalin-2-amine is a heterocyclic aromatic compound featuring a quinoxaline core substituted with a bromine atom at position 6 and a methylamino group (-NHCH₃) at position 2. Quinoxalines are nitrogen-containing bicyclic systems with two adjacent nitrogen atoms in the ring, conferring unique electronic properties that influence reactivity, solubility, and biological interactions.
Properties
Molecular Formula |
C9H8BrN3 |
|---|---|
Molecular Weight |
238.08 g/mol |
IUPAC Name |
6-bromo-N-methylquinoxalin-2-amine |
InChI |
InChI=1S/C9H8BrN3/c1-11-9-5-12-8-4-6(10)2-3-7(8)13-9/h2-5H,1H3,(H,11,13) |
InChI Key |
PZJSWOPMCAXKKR-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CN=C2C=C(C=CC2=N1)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structure Variations
The quinoxaline core differentiates this compound from quinoline (one nitrogen) and quinazoline (non-adjacent nitrogens). These structural differences significantly alter electronic properties and intermolecular interactions:
- Quinoxaline: Adjacent nitrogen atoms create a planar, electron-deficient system, favoring π-π stacking and interactions with biological targets like kinases .
- Quinoline: A single nitrogen atom results in reduced polarity and increased lipophilicity, often enhancing membrane permeability in drug design .
- Quinazoline: Two non-adjacent nitrogens increase basicity, influencing binding to enzymes like tyrosine kinases .
Substituent Effects
Key substituents (bromine, methylamino) are compared with analogs:
Key Observations :
- Halogen Effects : Bromine’s larger atomic radius compared to chlorine (in the chloro analog) may enhance steric hindrance and van der Waals interactions in target binding .
- Amino Group Substitution: Methylamino (-NHCH₃) vs. dimethylamino (-N(CH₃)₂) groups alter basicity and hydrogen-bond donor capacity, impacting solubility and target affinity .
- Synthetic Accessibility: The quinoline-benzotriazole derivative (68% yield) demonstrates efficient one-step synthesis, whereas quinoxaline analogs often require multi-step protocols .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
